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chlorobenzonitrile

CAS No.: 21924-83-4

Cat. No.: B2620369

Get Quote

Executive Summary
This technical guide details the utility of 4-(Bromomethyl)-3-chlorobenzonitrile (CAS:

216312-00-6 / 21924-83-4) as a high-value trifunctional scaffold in materials science and

medicinal chemistry.[1][2][3] Unlike simple alkyl halides, this compound offers three orthogonal

reactive handles—a highly electrophilic benzylic bromide, a versatile nitrile group, and a

sterically modulating aryl chloride.[1][3]

This unique architecture allows researchers to use it as a "lynchpin" intermediate for:

Anchoring: Rapid covalent attachment to nucleophilic cores (amines, thiols, surfaces) via

displacement.[3]

Electronic Modulation: Introduction of a strong dipole (nitrile) and steric bulk (chlorine) to

tune the properties of liquid crystals and organic semiconductors.[2][3]
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Post-Synthetic Modification: Transformation of the nitrile into carboxylic acids, amines, or

tetrazoles for bio-interface applications.[3]

Chemical Profile & Reactivity Logic
Physicochemical Properties

Parameter Specification Critical Note

Chemical Name
4-(Bromomethyl)-3-

chlorobenzonitrile

Also known as 2-chloro-4-

cyanobenzyl bromide.[1][2][3]

[4][5]

CAS Number 216312-00-6 (Alt: 21924-83-4)

Verify isomer specificity; 3-

Cl/4-CH2Br substitution is

critical.[1][2][3]

Molecular Weight 230.49 g/mol

Appearance White to off-white solid

Yellowing indicates

decomposition (liberation of

/HBr).[1][2][3]

Melting Point 83–85 °C
Sharp melting point indicates

high purity.[2][3]

Solubility DCM, THF, DMF, Toluene
Hydrolyzes slowly in water/wet

solvents.[1][3]

Orthogonal Reactivity Map
The power of this reagent lies in its ability to undergo sequential, selective functionalization.[3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91503998.htm
https://patents.google.com/patent/CN105439964A/en
https://prepchem.com/2-chloro-4-cyanobenzyl-bromide/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91503998.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromomethyl_-3-chlorobenzonitrile
https://patents.google.com/patent/EP0038071A2/en
https://patents.google.com/patent/CN105439964A/en
https://prepchem.com/2-chloro-4-cyanobenzyl-bromide/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91503998.htm
https://patents.google.com/patent/CN105439964A/en
https://prepchem.com/2-chloro-4-cyanobenzyl-bromide/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91503998.htm
https://prepchem.com/2-chloro-4-cyanobenzyl-bromide/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91503998.htm
https://patents.google.com/patent/CN105439964A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91503998.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91503998.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2620369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-(Bromomethyl)-
3-chlorobenzonitrile

Benzylic Bromide
(Highly Reactive)

Nitrile Group
(Masked Functionality)

Aryl Chloride
(Latent Handle)

Nucleophiles

SN2 Alkylation
(Amines, Thiols, Phenols)

Acids
Hydrolysis
(-COOH)

Tetrazoles

Click Chemistry
(Bio-isosteres)

Coupling

Pd-Catalysis
(Suzuki/Buchwald)

Click to download full resolution via product page

Figure 1: Orthogonal reactivity profile allowing sequential modification of the molecule.

Application Notes: Materials Synthesis
Synthesis of Liquid Crystal Mesogens & OLED
Precursors
In the design of liquid crystals (LCs), the cyanobiphenyl motif is classic.[3] However, standard

cyanobiphenyls often suffer from high melting points or insufficient dielectric anisotropy.[1][3]

Role: The 3-chloro substituent breaks molecular symmetry, lowering the melting point and

stabilizing the nematic phase.[1][2][3]

Workflow: The bromomethyl group is used to attach flexible alkyl tails or polymer backbones,

while the nitrile provides the longitudinal dipole moment essential for LC switching.[3]

Pharmaceutical Solid-State Engineering (Co-Crystals)
This compound is a key intermediate for Aldosterone Synthase Inhibitors and Bradykinin

Antagonists.[1][2][3] In materials science, these scaffolds are often used to study

pharmaceutical co-crystals.[1][3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b2620369/docs?utm_src=pdf-body-img#application-note-precision-functionalization-of-advanced-materials-using-4-bromomethyl-3-chlorobenzonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91503998.htm
https://patents.google.com/patent/CN105439964A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91503998.htm
https://patents.google.com/patent/CN105439964A/en
https://prepchem.com/2-chloro-4-cyanobenzyl-bromide/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91503998.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91503998.htm
https://patents.google.com/patent/CN105439964A/en
https://prepchem.com/2-chloro-4-cyanobenzyl-bromide/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91503998.htm
https://patents.google.com/patent/CN105439964A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91503998.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2620369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism: The nitrile group acts as a hydrogen bond acceptor, while the aryl chloride

provides a halogen bond donor/acceptor site, facilitating the formation of stable crystalline

lattices with active pharmaceutical ingredients (APIs).[1][3]

Experimental Protocols
Protocol A: Regioselective N-Alkylation (The
"Anchoring" Step)
Objective: Covalent attachment of the 3-chloro-4-cyanobenzyl motif to a nitrogen-containing

core (e.g., an imidazole, amine, or functionalized surface).[1][2][3]

Safety Warning: Benzylic bromides are potent lachrymators and skin irritants.[2][3] Handle only

in a fume hood.

Reagents:

Substrate (Amine/Heterocycle): 1.0 equiv

4-(Bromomethyl)-3-chlorobenzonitrile: 1.1 equiv[1][2][3][4]

Base:

(anhydrous) or

(for lower reactivity amines): 2.0 equiv[2][3]

Solvent: Acetonitrile (ACN) or DMF (anhydrous)[2][3]

Step-by-Step Procedure:

Preparation: In a flame-dried round-bottom flask, dissolve the amine substrate (1.0 equiv) in

anhydrous ACN (0.1 M concentration).

Activation: Add powdered

(2.0 equiv). Stir at room temperature for 15 minutes to deprotonate/activate the amine.

Addition: Add 4-(Bromomethyl)-3-chlorobenzonitrile (1.1 equiv) portion-wise.
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Note: Do not add all at once if the reaction is exothermic.[3]

Reaction: Stir at 60°C for 4–12 hours. Monitor by TLC (Hexane:EtOAc).[2][3][6] The starting

bromide (

) should disappear.[2][3]

Workup:

Filter off the solid carbonate salts.[3]

Concentrate the filtrate under reduced pressure.[3][6]

Redissolve in EtOAc, wash with water (

) and brine (

).[3]

Dry over

and concentrate.

Purification: Recrystallize from Ethanol/Heptane or purify via silica flash chromatography.

Protocol B: Nitrile-to-Tetrazole Conversion ("Click"
Functionalization)
Objective: Converting the nitrile handle into a tetrazole, a common carboxylic acid bioisostere

used in metal-organic frameworks (MOFs) and drug design.[1][2][3][6]

Reagents:

N-Alkylated Intermediate (from Protocol A): 1.0 equiv

Sodium Azide (

): 1.5 equiv[2][3]

Zinc Bromide (
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): 1.0 equiv (Catalyst)[2][3]

Solvent: Water/Isopropanol (1:[2][3]1) or DMF[2][3][7]

Step-by-Step Procedure:

Setup: In a pressure vial, dissolve the nitrile intermediate in DMF (0.2 M).

Reagent Addition: Add

(1.5 equiv) and

(1.0 equiv).[2][3]

Why ZnBr2? It acts as a Lewis acid catalyst, activating the nitrile towards cycloaddition

and allowing the reaction to proceed at lower temperatures with higher safety than neat

azide.[3]

Cycloaddition: Seal the vial and heat to 110°C for 12–24 hours.

Quench: Cool to room temperature. Add 1N HCl slowly until pH < 2 (Caution:

gas evolution possible; perform in hood).

Mechanism:[2][3][8] Acidification releases the tetrazole proton and breaks the Zn-complex.

[1][2][3]

Extraction: Extract the precipitate or oil into EtOAc. The tetrazole product is typically more

polar than the starting nitrile.[2][3]

Synthesis Workflow Diagram
The following diagram illustrates the pathway from the raw material to a functionalized bioactive

scaffold or material monomer.
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Figure 2: Synthetic workflow for converting the precursor into functional materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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